N-(5,6-dichloro-3-nitropyrazin-2-yl)acetamide
Cat. No. B8749312
M. Wt: 251.02 g/mol
InChI Key: MUBLVGCVHFUEOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04414215
Procedure details
To 1.0 g of 5,6-dichloro-3-nitropyrazinamine in 15 ml acetyl chloride under nitrogen atmosphere at room temperature is added 0.84 g anhydrous sodium bicarbonate. The reaction mixture is then stirred and heated at reflux for 4 days. Excess acetyl chloride is then removed in vacuo and the residue is chromatographed on silica gel. The desired product is eluted from the column with chloroform.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[C:4]([N+:10]([O-:12])=[O:11])[C:5]([NH2:9])=[N:6][C:7]=1[Cl:8].C(=O)(O)[O-].[Na+].[C:18](Cl)(=[O:20])[CH3:19]>>[Cl:1][C:2]1[N:3]=[C:4]([N+:10]([O-:12])=[O:11])[C:5]([NH:9][C:18](=[O:20])[CH3:19])=[N:6][C:7]=1[Cl:8] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC=1N=C(C(=NC1Cl)N)[N+](=O)[O-]
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Name
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Quantity
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0.84 g
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is then stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 days
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Duration
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4 d
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CUSTOM
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Type
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CUSTOM
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Details
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Excess acetyl chloride is then removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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The desired product is eluted from the column with chloroform
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Outcomes
Product
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Name
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Type
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Smiles
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ClC=1N=C(C(=NC1Cl)NC(C)=O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
